Cas no 2248358-83-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(pyrrolidin-1-yl)pyridine-4-carboxylate)

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(pyrrolidin-1-yl)pyridine-4-carboxylate is a heterocyclic compound featuring a fused isoindole-1,3-dione core linked to a 3-(pyrrolidin-1-yl)pyridine-4-carboxylate moiety. This structure confers unique reactivity and potential utility in pharmaceutical and agrochemical applications, particularly as an intermediate in the synthesis of biologically active molecules. The presence of both electron-rich pyrrolidine and electron-deficient isoindole-1,3-dione groups enhances its versatility in nucleophilic and electrophilic reactions. Its well-defined crystalline form ensures high purity and stability, making it suitable for precise synthetic workflows. The compound’s modular design allows for further functionalization, supporting diverse research and development needs in medicinal chemistry.

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(pyrrolidin-1-yl)pyridine-4-carboxylate structure

2248358-83-8 structure

Product Name:1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(pyrrolidin-1-yl)pyridine-4-carboxylate

CAS No:2248358-83-8

MF:C₁₈H₁₅N₃O₄

MW:337.329404115677

CID:6080569

PubChem ID:165727168

Update Time:2025-09-28

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(pyrrolidin-1-yl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- 2248358-83-8
- EN300-6518278
- 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(pyrrolidin-1-yl)pyridine-4-carboxylate
- Inchi： 1S/C18H15N3O4/c22-16-12-5-1-2-6-13(12)17(23)21(16)25-18(24)14-7-8-19-11-15(14)20-9-3-4-10-20/h1-2,5-8,11H,3-4,9-10H2
- InChI Key： QCABDKBBQDDLCV-UHFFFAOYSA-N
- SMILES： O(C(C1C=CN=CC=1N1CCCC1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

Exact Mass: 337.10625597g/mol
Monoisotopic Mass: 337.10625597g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 25
Rotatable Bond Count: 4
Complexity: 537
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 79.8Å²

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(pyrrolidin-1-yl)pyridine-4-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-6518278-0.05g	1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(pyrrolidin-1-yl)pyridine-4-carboxylate	2248358-83-8	0.05g	$864.0	2023-05-31
Enamine	EN300-6518278-0.1g	1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(pyrrolidin-1-yl)pyridine-4-carboxylate	2248358-83-8	0.1g	$904.0	2023-05-31
Enamine	EN300-6518278-0.25g	1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(pyrrolidin-1-yl)pyridine-4-carboxylate	2248358-83-8	0.25g	$946.0	2023-05-31
Enamine	EN300-6518278-0.5g	1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(pyrrolidin-1-yl)pyridine-4-carboxylate	2248358-83-8	0.5g	$987.0	2023-05-31
Enamine	EN300-6518278-1.0g	1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(pyrrolidin-1-yl)pyridine-4-carboxylate	2248358-83-8	1g	$1029.0	2023-05-31
Enamine	EN300-6518278-2.5g	1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(pyrrolidin-1-yl)pyridine-4-carboxylate	2248358-83-8	2.5g	$2014.0	2023-05-31
Enamine	EN300-6518278-5.0g	1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(pyrrolidin-1-yl)pyridine-4-carboxylate	2248358-83-8	5g	$2981.0	2023-05-31
Enamine	EN300-6518278-10.0g	1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(pyrrolidin-1-yl)pyridine-4-carboxylate	2248358-83-8	10g	$4421.0	2023-05-31

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(pyrrolidin-1-yl)pyridine-4-carboxylate Related Literature

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Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(pyrrolidin-1-yl)pyridine-4-carboxylate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(pyrrolidin-1-yl)pyridine-4-carboxylate (CAS No. 2248358-83-8)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(pyrrolidin-1-yl)pyridine-4-carboxylate (CAS No. 2248358-83-8) is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. Its molecular framework combines a pyrrolidine-substituted pyridine core with an isoindole-1,3-dione moiety, making it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with various biological targets.

In recent years, the demand for heterocyclic compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(pyrrolidin-1-yl)pyridine-4-carboxylate has surged, driven by their utility in designing kinase inhibitors and GPCR modulators. This compound's pyridine-pyrrolidine segment is often explored for its hydrogen-bonding and π-stacking capabilities, which are critical for molecular recognition in drug development. Additionally, the isoindole-1,3-dione group contributes to its stability and solubility, making it a preferred choice for medicinal chemistry applications.

The synthesis of CAS No. 2248358-83-8 typically involves multi-step organic reactions, including amide coupling and cyclization strategies. Its structure-activity relationship (SAR) studies have revealed promising interactions with enzymes involved in inflammatory and metabolic pathways. This aligns with current trends in precision medicine, where researchers seek small-molecule modulators with high selectivity and low off-target effects.

From an industrial perspective, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(pyrrolidin-1-yl)pyridine-4-carboxylate is often discussed in the context of green chemistry and sustainable synthesis. Innovations in catalytic methods and solvent-free reactions have improved its production efficiency, addressing environmental concerns while maintaining high yields. These advancements resonate with the growing emphasis on ESG (Environmental, Social, and Governance) compliance in the chemical sector.

Another area of interest is the compound's potential role in neuropharmacology. Preliminary studies suggest that its pyrrolidine-pyridine hybrid structure may influence neurotransmitter receptors, sparking investigations into its applicability for central nervous system (CNS) disorders. This aligns with the increasing focus on mental health therapeutics, a topic frequently searched in academic and medical communities.

In summary, CAS No. 2248358-83-8 represents a compelling case study in modern chemical innovation. Its dual functionality as a pharmacophore and synthetic intermediate underscores its value across multiple disciplines. As research continues to uncover its full potential, this compound is poised to remain a subject of intense scientific inquiry and industrial relevance.